Cas no 159724-40-0 (3-(morpholin-4-yl)aniline)

• Product Name: 3-(morpholin-4-yl)aniline
• CAS No: 159724-40-0
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD03197165
• CID: 65528
• PubChem ID: 847768
• Update Time: 2025-06-23

3-(morpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-Morpholinyl)aniline
• 3-Morpholin-4-ylaniline
• 3-Morpholin-4-yl-aniline
• 3-Morpholinoaniline
• 3-morpholinobenzenamine
• Benzenamine, 3-(4-morpholinyl)-
• AKOS BB-8950
• 4-(3-Aminophenyl)morpholine
• 3-Morpholin-4-yl-phenylamine
• 3-Morpholin-4ylaniline 97%
• 3-(Morpholin-4-yl)aniline 97+%
• 3-(morpholin-4-yl)aniline
• 3-morpholin-4-ylphenylamine
• 3-morpholinylaniline
• Meta-morpholino aniline
• 3-(4Morpholinyl)benzenamine
• 3-(4-morpholinyl)benzenamine
• Jsp003174
• ZJWLMZURLIHVHE-UHF
• AS-5487
• YXH5JD37G3
• AC-2711
• FT-0643551
• SCHEMBL224567
• CHEBI:194922
• MFCD03197165
• AKOS000101169
• 3-Morpholin-4-ylaniline, AldrichCPR
• W-205850
• A810060
• CS-W003031
• Z57472575
• ZJWLMZURLIHVHE-UHFFFAOYSA-N
• EN300-50538
• SY002639
• 159724-40-0
• DTXSID60357224
• AM20060447
• BDBM626177
• 3-Morpholin-4-yl aniline
• 3-(4-Morpholinyl)benzenamine; 3-(4-Morpholinyl)aniline; 3-Morpholinoaniline; 3-Morpholinobenzenamine; 3-[Morpholin-4-yl]phenylamine; 4-(3-Aminophenyl)morpholine
• STK133091
• AO-080/40199654
• 3-(4-morpholinyl)phenylamine
• DB-008326
• 641-204-5
• M67195

• MDL： MFCD03197165
• Inchi： 1S/C10H14N2O/c11-9-2-1-3-10(8-9)12-4-6-13-7-5-12/h1-3,8H,4-7,11H2
• InChI Key： ZJWLMZURLIHVHE-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=C(C=2)N)CC1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.5

Experimental Properties

• Color/Form: No data available
• Density: 1.149
• Melting Point: 118-119 ºC
• Boiling Point: 369.9°C at 760 mmHg
• Flash Point: 0°C
• Refractive Index: 1.59
• PSA: 38.49000
• LogP: 1.75160

3-(morpholin-4-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22; S36/37/39; S26
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(morpholin-4-yl)aniline

3-(Morpholin-4-yl)Aniline: A Comprehensive Overview

The compound 3-(morpholin-4-yl)aniline, also known by its CAS number 159724-40-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development and material science. The molecule consists of a morpholine ring attached to an aniline group, which imparts it with distinct chemical properties.

Recent studies have highlighted the importance of 3-(morpholin-4-yl)aniline in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of various pharmaceutical agents, particularly those targeting central nervous system disorders. The morpholine moiety is known for its ability to enhance drug stability and bioavailability, making this compound a valuable building block in medicinal chemistry.

One of the most promising applications of 3-(morpholin-4-yl)aniline lies in its use as a precursor for developing antipsychotic drugs. Scientists have reported that derivatives of this compound exhibit potent dopamine receptor antagonist activity, which is crucial for treating schizophrenia and other related mental health conditions. These findings underscore the potential of 3-(morpholin-4-yl)aniline in advancing therapeutic interventions.

In addition to its pharmacological applications, 3-(morpholin-4-yl)aniline has also been investigated for its role in polymer chemistry. The compound's ability to form stable amide bonds makes it a candidate for synthesizing high-performance polymers with tailored properties. Recent research has demonstrated its utility in creating biodegradable materials, which are increasingly sought after in the context of environmental sustainability.

The synthesis of 3-(morpholin-4-yl)aniline involves a multi-step process that typically begins with the preparation of morpholine derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the production process, ensuring high yields and purity. These advancements have made the compound more accessible for both academic research and industrial applications.

From a structural perspective, 3-(morpholin-4-yl)aniline exhibits interesting electronic properties due to the conjugation between the aromatic ring and the morpholine group. This conjugation not only influences the molecule's reactivity but also plays a critical role in determining its optical properties. Recent spectroscopic studies have provided deeper insights into these characteristics, paving the way for novel applications in optoelectronics.

In conclusion, 3-(morpholin-4-yl)aniline stands as a versatile compound with a wide range of potential applications across multiple disciplines. Its role as a key intermediate in drug development and material science positions it as an essential molecule for future innovations. As research continues to uncover new facets of this compound, it is likely to play an even more prominent role in advancing scientific knowledge and practical applications.